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Compound of Interest

Compound Name: PMPA sodium

Cat. No.: B10821702

Get Quote

Critical Disambiguation: Know Your Target
Before proceeding with analysis, it is vital to distinguish between the two compounds

historically abbreviated as "PMPA." This guide focuses on the NAALADase Inhibitor, commonly

sold as "PMPA Sodium."[1][2][3]

Feature
Target of this Guide: PMPA

Sodium

Alternative: Tenofovir

(PMPA)

Full Name

2-

(Phosphonomethyl)pentanedio

ic acid

(R)-9-(2-

Phosphonylmethoxypropyl)ade

nine

Primary Use
GCPII / NAALADase Inhibitor

(Research)
Antiviral (HIV/HBV Drug)

Formula (Free Acid) C₆H₁₁O₇P C₉H₁₄N₅O₄P

Monoisotopic Mass 226.0242 Da 287.0783 Da

CAS Number 373645-42-2 (Sodium Salt) 147127-20-6
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Executive Summary: The Analytical Strategy
Confirming the molecular mass of PMPA Sodium (C₆H₇Na₄O₇P) presents specific challenges

due to its high polarity, low molecular weight (<350 Da), and multiple acidic protons.

The Challenge: The sodium salt dissociates in solution. The "parent" ion observed depends

heavily on pH and ionization mode. Furthermore, low-mass matrix interference makes

MALDI-TOF unreliable for this specific confirmation.

The Solution:Negative Mode Electrospray Ionization High-Resolution Mass Spectrometry

(ESI-HRMS) is the gold standard. It provides the cleanest spectra by detecting the

deprotonated free acid [M-H]⁻, avoiding the complex "sodiated soup" often seen in positive

mode.

Comparative Analysis of Analytical Techniques
This section objectively compares available MS molecular weight confirmation methods for

small, polar phosphonates like PMPA.
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Technique Suitability Resolution Pros Cons

ESI-HRMS

(Orbitrap/Q-TOF)
Recommended High (>30,000)

Accurate mass

(<5 ppm)

confirms

elemental

composition;

Negative mode

minimizes

background.

Requires clean

solvents to

prevent ion

suppression.

MALDI-TOF
Not

Recommended
Low to Medium

High throughput;

tolerates some

salts.

Matrix

Interference:

Matrices (e.g.,

CHCA, DHB)

generate high

background

noise in the <500

Da region,

obscuring PMPA.

Triple

Quadrupole

(QqQ)

Quantitation Only Unit Resolution

Excellent

sensitivity for

known targets.

Cannot

distinguish

PMPA from

isobaric

interferences;

lacks mass

accuracy for

structural

confirmation.

Experimental Protocol: ESI-HRMS Confirmation
This protocol is designed for a self-validating system where the fragmentation pattern confirms

the precursor identity.

A. Sample Preparation
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Solvent: 50:50 Acetonitrile:Water (LC-MS Grade). Note: Methanol can cause methylation

artifacts in acidic conditions; Acetonitrile is safer.

Concentration: Prepare a 1 mg/mL stock, then dilute to 10 µg/mL (approx. 30 µM) for direct

infusion.

Additives: Add 0.1% Formic Acid (for Positive Mode) or 5 mM Ammonium Acetate (for

Negative Mode) to stabilize ionization.

B. Instrument Parameters (Orbitrap/Q-TOF)
Ionization: Electrospray Ionization (ESI).[4][5]

Flow Rate: 5–10 µL/min (Direct Infusion).

Polarity:Negative (Preferred) and Positive.[4]

Scan Range:m/z 50 – 500.

Resolution: 60,000 @ m/z 200.

C. Data Acquisition Workflow
Blank Injection: Run pure solvent to characterize background noise.

MS1 Acquisition: Acquire full scan data for 1 minute.

MS2 Fragmentation: Select the theoretical precursor (m/z 225.0169 in Neg Mode) and apply

stepped Collision Energy (10, 20, 40 eV).

Data Presentation & Interpretation
Theoretical Mass Table (Monoisotopic)
Use this table to validate your observed peaks.
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Species Formula Theoretical m/z Description

[M-H]⁻ C₆H₁₀O₇P⁻ 225.0169
Primary Quant/ID

Peak (Negative Mode)

[M-2H+Na]⁻ C₆H₉NaO₇P⁻ 247.0058
Common adduct in

sodium salt samples

[M+H]⁺ C₆H₁₂O₇P⁺ 227.0315
Protonated Free Acid

(Positive Mode)

[M+Na]⁺ C₆H₁₁NaO₇P⁺ 249.0135
Monosodiated Adduct

(Positive Mode)

Diagnostic Fragmentation (MS/MS)
Confirmation is not complete without matching fragment ions.

Precursor:m/z 225.017 ([M-H]⁻)

Key Fragments:

m/z78.958 ([PO₃]⁻): Characteristic phosphate group cleavage.

m/z181.027 ([M-H-CO₂]⁻): Loss of carboxylic acid group.

m/z207.006 ([M-H-H₂O]⁻): Dehydration.

Visualization of Workflows
Figure 1: Analytical Decision Workflow
This diagram illustrates the logic flow for selecting the correct ionization mode and interpreting

the results.
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Start: PMPA Sodium Sample

Dissolve in 50:50 ACN:H2O
(10 µg/mL)

Select Ionization Mode

Negative ESI (-)

Recommended

Positive ESI (+)

Secondary Check

Spectrum: [M-H]- (m/z 225.02)
Clean Baseline

Spectrum: Multi-sodiated Adducts
[M+H]+, [M+Na]+, [M+2Na-H]+

MS/MS Fragmentation
(CE 20-40 eV)

Confirm via Diagnostic Ions:
PO3- (m/z 79), [M-CO2]- (m/z 181)

Click to download full resolution via product page

Caption: Analytical workflow prioritizing Negative ESI for unambiguous mass confirmation of

phosphonate compounds.

Figure 2: Fragmentation Pathway (Negative Mode)
Proposed fragmentation mechanism for the [M-H]⁻ ion of PMPA.
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Precursor [M-H]-
m/z 225.02

[M-H-H2O]-
m/z 207.01

- H2O (18 Da)

[M-H-CO2]-
m/z 181.03

- CO2 (44 Da)

[PO3]-
m/z 78.96

C-P Cleavage

Click to download full resolution via product page

Caption: Key MS/MS fragmentation pathways for PMPA free acid anion (m/z 225.02).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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